Cas no 23496-29-9 (2,2-dichloro-n-methyl-n-phenylacetamide)

• Product Name: 2,2-dichloro-n-methyl-n-phenylacetamide
• CAS No: 23496-29-9
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 1414250
• PubChem ID: 243212
• Update Time: 2025-04-20

2,2-dichloro-n-methyl-n-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloro-n-methyl-n-phenylacetamide
• AC1L6B29
• N-methyl-N-phenyldichloroacetamide
• CTK1A7301
• Dichlor-essigsaeure-(N-methyl-anilid)
• Dichloro-N-methylacetanilide
• AC1Q3GYT
• 2,2-dichloro-N-methyl-N-phenyl-acetamide
• dichloro-acetic acid-(N-methyl-anilide)
• AG-K-97981
• NSC52553
• N-methyl dichloroacetanilide
• AR-1D1348
• N-methyl dichloro acetanilide
• AC1L6B29; N-methyl-N-phenyldichloroacetamide; CTK1A7301; Dichlor-essigsaeure-(N-methyl-anilid); Dichloro-N-methylacetanilide; AC1Q3GYT; 2,2-dichloro-N-methyl-N-phenyl-acetamide; dichloro-acetic acid-(N-methyl-anilide); AG-K-97981; NSC52553; N-methyl dichloroacetanilide; AR-1D1348; N-methyl dichloro acetanilide;
• DTXSID20287795
• DS-003466
• NSC-52553
• 23496-29-9

• Inchi： 1S/C9H9Cl2NO/c1-12(9(13)8(10)11)7-5-3-2-4-6-7/h2-6,8H,1H3
• InChI Key： XHVCFGZWBIJJDZ-UHFFFAOYSA-N
• SMILES： ClC(C(N(C)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 217.00627
• Monoisotopic Mass: 217.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.328
• Boiling Point: 274.2°C at 760 mmHg
• Flash Point: 119.6°C
• Refractive Index: 1.583
• PSA: 20.31